Cas no 1797608-30-0 (1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide)

1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide structure
1797608-30-0 structure
Product Name:1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide
CAS No:1797608-30-0
MF:C19H22N4OS
MW:354.469182491302
CID:6033484
PubChem ID:75417619
Update Time:2025-07-24

1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide
    • EN300-26681230
    • AKOS034649226
    • 1797608-30-0
    • Z878666988
    • Inchi: 1S/C19H22N4OS/c1-22(19(13-20)9-5-10-19)17(24)14-6-4-11-23(12-14)18-21-15-7-2-3-8-16(15)25-18/h2-3,7-8,14H,4-6,9-12H2,1H3
    • InChI Key: FVGXKZLYUBIPIO-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N1CCCC(C1)C(N(C)C1(C#N)CCC1)=O

Computed Properties

  • Exact Mass: 354.15143251g/mol
  • Monoisotopic Mass: 354.15143251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 88.5Ų

1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26681230-0.05g
1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide
1797608-30-0 95.0%
0.05g
$212.0 2025-03-20

1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide Related Literature

Additional information on 1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide

Exploring the Potential of 1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide (CAS No. 1797608-30-0) in Modern Research

The compound 1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide (CAS No. 1797608-30-0) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a benzothiazole core with a piperidine-carboxamide scaffold, offering a versatile platform for drug discovery. Researchers are particularly interested in its role as a modulator of specific biological targets, which could pave the way for novel treatments in areas such as neurology and oncology.

One of the most searched questions in the context of this compound is: "What are the applications of 1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide in drug development?" Current studies suggest that its benzothiazole moiety may interact with enzymes or receptors involved in cellular signaling pathways, making it a candidate for further investigation. Additionally, the presence of a cyanocyclobutyl group introduces steric and electronic properties that could enhance binding affinity and selectivity.

In the era of personalized medicine, the demand for small-molecule modulators like 1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide is on the rise. Its potential to cross the blood-brain barrier has sparked interest in neurodegenerative diseases, aligning with trending topics such as "new Alzheimer's disease therapeutics" and "targeted cancer therapies." The compound's CAS No. 1797608-30-0 is frequently cited in patent literature, indicating its commercial and academic relevance.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of this molecule. Researchers are exploring how modifications to its piperidine or benzothiazole components could optimize pharmacological properties. For instance, the N-methyl group might influence metabolic stability, while the carboxamide linkage could be critical for target engagement. Such insights are driving innovations in fragment-based drug design, a strategy often discussed in AI-driven drug discovery forums.

From a synthetic chemistry perspective, the preparation of 1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide involves multi-step organic transformations, including amide coupling and cyclization reactions. These methods are frequently searched by chemists seeking scalable and efficient routes. The compound's CAS No. 1797608-30-0 serves as a key identifier in chemical databases, facilitating collaboration and data sharing among researchers.

In conclusion, 1-(1,3-benzothiazol-2-yl)-N-(1-cyanocyclobutyl)-N-methylpiperidine-3-carboxamide represents a promising scaffold for future therapeutic agents. Its intersection with cutting-edge research areas—such as neurodegeneration, cancer biology, and computational chemistry—ensures its continued relevance. As the scientific community delves deeper into its mechanisms, this compound may soon transition from the lab bench to clinical trials, addressing unmet medical needs.

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